molecular formula C12H14ClFN2O4 B8499057 Diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate

Diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate

Cat. No.: B8499057
M. Wt: 304.70 g/mol
InChI Key: PGSWAZSQFYMIAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate is a useful research compound. Its molecular formula is C12H14ClFN2O4 and its molecular weight is 304.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14ClFN2O4

Molecular Weight

304.70 g/mol

IUPAC Name

diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylpropanedioate

InChI

InChI=1S/C12H14ClFN2O4/c1-4-19-9(17)12(3,10(18)20-5-2)8-7(14)6-15-11(13)16-8/h6H,4-5H2,1-3H3

InChI Key

PGSWAZSQFYMIAU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C1=NC(=NC=C1F)Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

(Prepared according to Butters, M. et al. Org. Proc. Res. Dev. 2001, 5, 28-36). Diethyl 2-methylmalonate (2.35 mL, 13.78 mmol) was treated with THF (80 mL) and cooled to −10° C. in a brine/ice bath. It was then treated with NaH (60 wt % suspension in mineral oil, 1.10 g, 27.6 mmol) and stirred at this temperature for 30 min. 2,4-Dichloro-5-fluoropyrimidine (2.00 g, 11.98 mmol) was suspended in THF (20 mL) and added to the cooled solution via pipette over 10 min. The solution turned an opaque yellow color. After stirring 20 min at −10° C. it was quenched by the addition of H2O (100 mL), DCM (150 mL) and glacial HOAc (ca. 1 mL to pH 6). The DCM layer was then separated and dried over MgSO4, filtered and concentrated affording a viscous oil. Purification with flash chromatography (eluting with 100% DCM) afforded diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate (3.04 g, 83%) as a pale yellow viscous oil. MS (ESI, pos. ion) m/z: 305.1 (M+1). 1H NMR (400 MHz, CDCl3) δ ppm 8.44 (1H, d, J=2.0 Hz), 4.24-4.33 (4H, m), 1.90 (3H, s), 1.24-1.33 (9H, m).
Quantity
2.35 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
1.1 g
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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